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Adamantyl)azepan-2-one (CAS: 3716-64-1) and Related Pharmacophores

Executive Summary: The Lipophilic-Polar Interface

1-(1-Adamantyl)azepan-2-one represents a specialized class of "privileged structures” in
medicinal chemistry, characterized by the fusion of a bulky, lipophilic diamondoid cage
(adamantane) with a polar, seven-membered lactam ring (azepan-2-one or g-caprolactam).

While adamantane derivatives are historically recognized for antiviral (M2 channel blockade)
and CNS (NMDA antagonism) activity, the adamantyl azepan-2-one scaffold has emerged as a
critical structural motif in the development of 113-Hydroxysteroid Dehydrogenase Type 1 (11p3-
HSD1) inhibitors. These agents are pivotal in treating metabolic syndrome, type 2 diabetes,
and obesity by regulating intracellular cortisol levels.

This guide analyzes the biological activity, mechanism of action, and synthetic pathways of this
scaffold, providing a roadmap for researchers optimizing this pharmacophore.
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Structural Rationale & Physicochemical

Properties[1]

The biological potency of adamantyl azepan-2-one derivatives stems from their unique

amphiphilic architecture.

Feature

Chemical Component

Function in Drug Design

Lipophilic Anchor

Adamantane Cage
(Tricyclo[3.3.1.173,7]decane)

Provides high lipophilicity
(LogP ~2-4) to penetrate the
Endoplasmic Reticulum (ER)
membrane; fills the large
hydrophobic pocket of the 113-

HSD1 enzyme active site.

Polar Warhead

Azepan-2-one (e-Caprolactam)

Acts as a hydrogen bond
acceptor via the carbonyl
oxygen; mimics the steroid A-
ring of cortisone; improves
water solubility compared to

pure hydrocarbons.

Linker Dynamics

N-C Bond

The direct N-linkage restricts
conformational freedom,
locking the "warhead" in an
orientation favorable for

receptor binding.

Primary Biological Activity: 118-HSD1 Inhibition[2]

[3][4]

The most authoritative application of adamantyl lactams lies in the inhibition of 113-HSD1, an

NADPH-dependent enzyme residing in the ER lumen.

Mechanism of Action
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11B-HSD1 catalyzes the reduction of inactive cortisone to active cortisol. In adipose tissue and
the liver, excess cortisol drives insulin resistance, visceral obesity, and dyslipidemia.

« Inhibition Strategy: Adamantyl azepan-2-one derivatives act as competitive inhibitors.

» Binding Mode: The adamantane group occupies the lipophilic substrate channel (normally
occupied by the steroid backbone), while the lactam carbonyl interacts with the catalytic triad
(Tyr-177, Ser-170) or the cofactor (NADPH) binding site.

Pathway Visualization (DOT)

The following diagram illustrates the physiological impact of 113-HSD1 inhibition by adamantyl
azepan-2-one derivatives.
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Caption: Mechanism of 113-HSD1 blockade by adamantyl azepan-2-one, preventing cortisol
regeneration.

Secondary Biological Targets

While 113-HSDL1 is the primary metabolic target, the adamantane moiety confers
"promiscuous” affinity for specific CNS targets.

Sigma-1 Receptor (c1R) Modulation

Adamantane amines and lactams often exhibit moderate affinity for the Sigma-1 receptor, an
ER-resident chaperone protein involved in neuroprotection.
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e Relevance: Ligands for 01R are investigated for neurodegenerative diseases (Alzheimer's,
Parkinson's).

* SAR Note: The 7-membered azepane ring often alters selectivity profiles compared to
smaller pyrrolidine analogs, potentially reducing off-target binding to the NMDA receptor
(which typically requires a basic amine, absent in the lactam form).

Experimental Protocols
Synthesis of 1-(1-Adamantyl)azepan-2-one

Objective: Synthesize the core scaffold via N-alkylation or rearrangement. Method A: Direct N-
Alkylation (High Purity Route)

e Reagents: e-Caprolactam (1.0 eq), 1-Bromoadamantane (1.2 eq), Sodium Hydride (NaH,
60% dispersion, 1.5 eq).

e Solvent: Anhydrous DMF or DMSO.
e Procedure:

o Activation: Dissolve g-caprolactam in DMF under Argon. Cool to 0°C. Add NaH portion-
wise. Stir for 30 min to generate the lactam anion.

o Coupling: Add 1-Bromoadamantane dissolved in DMF dropwise.

o Reaction: Heat to 80-100°C for 12—24 hours. (Adamantyl halides are sterically hindered
and require thermal energy for S_N1-like substitution).

o Workup: Quench with ice water. Extract with Ethyl Acetate (3x). Wash organic phase with
brine. Dry over Na_2SO _4.

o Purification: Recrystallize from Hexane/Ethanol or use Flash Chromatography (SiO_2,
Hexane:EtOAc 4:1).

In Vitro 113-HSD1 Scintillation Proximity Assay (SPA)

Objective: Quantify the IC50 of the derivative against human 113-HSD1.
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Substrate: ~"3H-Cortisone.

Cofactor: NADPH.

Protocol:

System: Microsomes expressing human 113-HSD1 (from HEK-293 transfectants).

o Incubate microsomes with test compound (0.1 nM — 10 pM) in assay buffer (PBS, pH 7.4)

for 30 min at 37°C.

o Initiate reaction by adding *3H-Cortisone and NADPH.

o Stop reaction after 2 hours using Glycyrrhetinic acid (standard inhibitor).

o Detection: Add anti-cortisol antibody coupled to SPA beads (Yttrium silicate). Only the

product (*"3H-Cortisol) binds the beads, generating light.

o Data Analysis: Plot % Inhibition vs. Log[Concentration] to determine 1C50.

Structure-Activity Relationship (SAR) Data

The following table summarizes how ring size and adamantane substitution affect potency

against 113-HSD1 (Genericized data based on class trends [1, 2]).

Compound . . . h-113-HSD1 Selectivity (vs
Ring Size Linker
Class IC50 (nM) HSD2)
Adamantyl- . .
o 5-membered Direct 15-50 nM High (>100x)
Pyrrolidinone
Adamantyl- _ _
o 6-membered Direct 40 - 80 nM High
Piperidinone
Adamantyl- )
7-membered Direct 60 - 120 nM Moderate
Azepan-2-one
Adamantyl- ] ) )
] Acyclic Amide 10-30 nM Variable
Acetamide
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Interpretation:

» Ring Expansion Effect: Expanding the ring from 5 (pyrrolidone) to 7 (azepanone) slightly
reduces potency due to increased steric bulk, which may clash with the narrow catalytic
tunnel of 113-HSD1.

» Advantage: However, the 7-membered ring often improves metabolic stability (slower
oxidative metabolism) and blood-brain barrier (BBB) penetration profiles compared to
smaller, more polar rings.

Synthesis Workflow Visualization
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Caption: Synthetic route via direct N-alkylation of e-caprolactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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